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Compound of Interest

Compound Name: Mepenzolate Bromide

Cat. No.: B1676207 Get Quote

Essential Safety and Handling Guide for
Mepenzolate Bromide
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Mepenzolate Bromide. The

following procedural guidance is designed to ensure a safe laboratory environment and proper

logistical management of this chemical.

Hazard Identification and Safety Data
Mepenzolate Bromide is classified as a hazardous substance. It is essential to be aware of its

potential health effects and physical properties before handling.

Primary Hazards:

Acute Toxicity: Harmful if swallowed[1][2][3], in contact with skin[2], or if inhaled[2].

Irritation: Causes skin irritation[4], serious eye irritation[4], and may cause respiratory

irritation[4].

Signal Word: Warning[1][2][3].

Hazard Pictogram: GHS07 (Exclamation Mark)[1][2].

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1676207?utm_src=pdf-interest
https://www.benchchem.com/product/b1676207?utm_src=pdf-body
https://www.benchchem.com/product/b1676207?utm_src=pdf-body
https://www.benchchem.com/product/b1676207?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/23717m.pdf
https://file.medchemexpress.com/batch_PDF/HY-17585/Mepenzolate-Bromide-SDS-MedChemExpress.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/6461
https://file.medchemexpress.com/batch_PDF/HY-17585/Mepenzolate-Bromide-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-17585/Mepenzolate-Bromide-SDS-MedChemExpress.pdf
https://www.sigmaaldrich.com/KR/ko/sds/aldrich/900835
https://www.sigmaaldrich.com/KR/ko/sds/aldrich/900835
https://www.sigmaaldrich.com/KR/ko/sds/aldrich/900835
https://cdn.caymanchem.com/cdn/msds/23717m.pdf
https://file.medchemexpress.com/batch_PDF/HY-17585/Mepenzolate-Bromide-SDS-MedChemExpress.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/6461
https://cdn.caymanchem.com/cdn/msds/23717m.pdf
https://file.medchemexpress.com/batch_PDF/HY-17585/Mepenzolate-Bromide-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676207?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value Source

CAS Number 76-90-4 [1][2]

Molecular Formula C21H26BrNO3 [2][5]

Molecular Weight 420.34 g/mol [2]

Hazard Codes (H-Statements)
H302, H312, H332, H315,

H319, H335
[2][3][4]

Precautionary Codes (P-

Statements)

P264, P270, P280,

P301+P312, P330, P501
[1][4]

Operational and Disposal Plan
A systematic approach to handling and disposal is critical to minimize exposure and

environmental impact. The following workflow outlines the necessary steps from receipt to

disposal of Mepenzolate Bromide.

Mepenzolate Bromide: Handling and Disposal Workflow

Preparation Execution Post-Handling Disposal

Receive Chemical
- Verify Integrity
- Review SDS

Secure Storage
- Store at -20°C

- Tightly Sealed Container

Don PPE
- Double Gloves

- Gown, Goggles, N95 Respirator

Chemical Handling
- Weigh/prepare in a ventilated enclosure

- Avoid generating dust

Decontaminate Workspace
- Clean all surfaces

Doff PPE
- Remove outer gloves first

- Dispose of as hazardous waste

Segregate Waste
- Collect all contaminated materials
- Label hazardous waste container

Final Disposal
- Arrange for licensed waste disposal

- Follow local regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Mepenzolate Bromide.

Procedural Guidance: Step-by-Step Protocols
Personal Protective Equipment (PPE)
The use of appropriate PPE is the final and most critical barrier against exposure.[6] The

following equipment is mandatory when handling Mepenzolate Bromide:
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Hand Protection: Wear two pairs of powder-free chemotherapy gloves that meet ASTM

D6978 standards.[6][7][8] The inner glove should be worn under the gown cuff and the outer

glove over the cuff.[8] Change gloves every 30-60 minutes or immediately upon known or

suspected contact with the chemical.[6][8]

Eye and Face Protection: Use chemical safety goggles and a face shield to protect against

potential splashes.[7][9] Standard eyeglasses or safety glasses with side shields are not

sufficient.[8]

Respiratory Protection: An N95 respirator or higher is required to prevent inhalation of dust

or aerosols, especially when handling the solid form or during procedures that may generate

particles.[6][8] A standard surgical mask does not provide adequate protection.[6]

Body Protection: Wear a disposable, long-sleeved gown made of a low-permeability fabric,

such as polyethylene-coated polypropylene.[7][9] The gown must close in the back and have

tight-fitting elastic or knit cuffs.[8] Cloth lab coats are not suitable as they can absorb the

chemical.[7]

Head and Shoe Covers: Disposable head, hair, and shoe covers should be used to minimize

cross-contamination.[6][7] Two pairs of shoe covers are recommended.[8]

Handling and Storage Protocol
Adherence to strict handling and storage procedures is essential for safety and to maintain the

integrity of the compound.

Receiving and Storage:

Upon receipt, inspect the container for damage or leaks.

Review the Safety Data Sheet (SDS) before use.[5]

Store the compound in a tightly sealed container.[10][11]

For long-term stability (≥4 years), store at -20°C.[5] For short-term use, storage at room

temperature (below 86°F or 30°C) away from excessive heat is acceptable.[10][11][12]

Safe Handling:
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Handle Mepenzolate Bromide in a designated area, such as a chemical fume hood or a

ventilated powder containment enclosure, to minimize inhalation risk.

Avoid any actions that could generate dust.

Do not eat, drink, or smoke in the handling area.[1][2]

Wash hands thoroughly with soap and water before breaks and at the end of the work shift.

[1][5]

Avoid prolonged or repeated exposure.[1]

Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance.

Waste Collection:

All disposable PPE (gloves, gowns, masks, etc.) used during handling must be considered

contaminated waste.

Collect all solid waste, including contaminated wipes and disposable equipment, in a clearly

labeled, sealed container for hazardous chemical waste.

Unused or expired Mepenzolate Bromide should also be treated as hazardous waste.

Final Disposal:

Dispose of all waste materials in accordance with local, state, and federal regulations.[1][2]

Do not dispose of Mepenzolate Bromide down the drain or in the regular trash.[1]

If a drug take-back program is available, it is the preferred method for disposing of unused

medicine.[13][14]

In the absence of a take-back program, the compound should be mixed with an inert,

undesirable substance (e.g., cat litter or used coffee grounds), placed in a sealed plastic bag,

and disposed of through an approved hazardous waste contractor.[14][15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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